ethyl 2-({[(2-anilino-2-oxoethyl)thio]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-(2-anilino-2-oxoethyl)sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C21H24N2O4S2/c1-2-27-21(26)19-15-10-6-7-11-16(15)29-20(19)23-18(25)13-28-12-17(24)22-14-8-4-3-5-9-14/h3-5,8-9H,2,6-7,10-13H2,1H3,(H,22,24)(H,23,25)
• InChI Key: UTASHFGFCIHNIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSCC(=O)NC3=CC=CC=C3
• Molecular Formula: C21H24N2O4S2
• Molecular Weight: 432.6 g/mol

Description

Synthesis Analysis

The synthesis of benzothiophene derivatives typically involves multi-step reactions, starting from simple precursors to complex heterocyclic structures. For example, ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, a related compound, can be acetylated or propionylated, followed by treatment with hydrazine hydrate to give amino derivatives, which are further reacted with aromatic aldehydes to produce Schiff bases exhibiting potential biological activities (Narayana et al., 2006).

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of a benzothiophene ring, which is a bicyclic system consisting of a benzene ring fused to a thiophene ring. The structural analysis is crucial for understanding the chemical reactivity and potential interaction with biological targets. X-ray diffraction techniques are often employed to determine the precise geometry of these molecules, confirming planar structures and identifying intramolecular interactions (Menati et al., 2020).

Chemical Reactions and Properties

Benzothiophene derivatives undergo various chemical reactions, including cyclization, acylation, and reactions with nucleophiles, leading to a wide range of heterocyclic compounds with potential hypnotic activity (Ghorab et al., 1995). These reactions are often sensitive to reaction conditions, such as solvent and temperature, which can influence the yield and selectivity of the desired products.